Cas no 63226-60-8 (Benzene, 1,3,5-tris(ethenylsulfonyl)-)
63226-60-8 structure
Product Name:Benzene, 1,3,5-tris(ethenylsulfonyl)-
CAS No:63226-60-8
MF:C12H12O6S3
MW:348.415080070496
CID:426994
PubChem ID:15702342
Update Time:2025-04-19
Benzene, 1,3,5-tris(ethenylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,3,5-tris(ethenylsulfonyl)-
- 1,3,5-tris(ethenylsulfonyl)benzene
- 63226-60-8
- DTXSID70577057
- 1,3,5-Tri(ethenesulfonyl)benzene
- SCHEMBL11041118
-
- Inchi: 1S/C12H12O6S3/c1-4-19(13,14)10-7-11(20(15,16)5-2)9-12(8-10)21(17,18)6-3/h4-9H,1-3H2
- InChI Key: VMWMDCNYXKAFDN-UHFFFAOYSA-N
- SMILES: S(C=C)(C1C=C(C=C(C=1)S(C=C)(=O)=O)S(C=C)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 347.97966
- Monoisotopic Mass: 347.97960162g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 610
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 128Ų
Experimental Properties
- PSA: 102.42
Benzene, 1,3,5-tris(ethenylsulfonyl)- Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
63226-60-8 (Benzene, 1,3,5-tris(ethenylsulfonyl)-) Related Products
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